Cas no 2138335-95-0 (1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138335-95-0
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 5866899
• PubChem ID: 165470429
• Update Time: 2025-08-02

1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• 2138335-95-0
• EN300-1077477

• Inchi： 1S/C12H12N2O4S/c1-18-5-4-14-7-13-10(8-3-2-6-19-8)9(11(14)15)12(16)17/h2-3,6-7H,4-5H2,1H3,(H,16,17)
• InChI Key： ABEOMWJLDVXZJO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C(=O)O)C(N(C=N1)CCOC)=O

Computed Properties

• Exact Mass: 280.05177804g/mol
• Monoisotopic Mass: 280.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid

Comprehensive Overview of 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138335-95-0)

The compound 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138335-95-0) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene ring and a methoxyethyl group, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting enzymes and receptors, particularly in the context of anti-inflammatory and antiviral therapies, which are currently trending topics in the scientific community.

In recent years, the demand for novel heterocyclic compounds like 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid has surged due to their versatility in drug design. The compound's carboxylic acid moiety enhances its solubility and bioavailability, critical factors in modern pharmacokinetic optimization. This aligns with the growing focus on drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion), which are frequently searched terms in pharmaceutical databases and AI-driven research platforms.

The thiophene ring in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Its presence often correlates with improved binding affinity and selectivity toward biological targets. This has led to increased interest in structure-activity relationship (SAR) studies, a hot topic in computational chemistry and molecular docking simulations. Researchers are leveraging AI tools to predict the compound's interactions with proteins, a trend reflected in the rise of searches for AI-assisted drug discovery.

Synthetic routes to 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid often involve multicomponent reactions or catalyzed cyclizations, methods that are gaining traction due to their efficiency and sustainability. The compound's CAS No. 2138335-95-0 is frequently queried in chemical databases like SciFinder and Reaxys, highlighting its relevance in organic synthesis and patent literature. Its potential as a building block for more complex molecules is another area of exploration, especially in the context of fragment-based drug design.

From a commercial perspective, the compound is of interest to fine chemical suppliers and contract research organizations (CROs). Its applications in high-throughput screening and lead optimization are particularly valuable, as these are key steps in the drug development pipeline. The rise of precision medicine and personalized therapeutics has further amplified the need for specialized compounds like this, as evidenced by the increasing number of related queries in search engines.

In summary, 1-(2-methoxyethyl)-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138335-95-0) represents a promising candidate for further research in medicinal chemistry and drug discovery. Its structural features and potential applications align with current trends in biopharmaceutical innovation, making it a compound worth watching in the coming years.